Cas no 1882396-12-4 (5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide)
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide
- 1882396-12-4
- EN300-1108427
-
- Inchi: 1S/C7H13N5O/c8-6(13)3-1-2-4-12-5-10-7(9)11-12/h5H,1-4H2,(H2,8,13)(H2,9,11)
- InChI Key: XGJXJBBIFYCPLY-UHFFFAOYSA-N
- SMILES: O=C(CCCCN1C=NC(N)=N1)N
Computed Properties
- Exact Mass: 183.11201006g/mol
- Monoisotopic Mass: 183.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 99.8Ų
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108427-0.05g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1108427-0.1g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1108427-0.25g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1108427-0.5g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1108427-1.0g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-1108427-2.5g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1108427-5.0g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-1108427-10.0g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 10g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-1108427-1g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1108427-5g |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide |
1882396-12-4 | 95% | 5g |
$2443.0 | 2023-10-27 |
5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide
Introduction to 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide (CAS No. 1882396-12-4)
The compound 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide (CAS No. 1882396-12-4) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a 1H-1,2,4-triazole moiety combined with an amide functional group suggests a multifaceted role in biological interactions, making it a subject of intense research interest.
In recent years, the exploration of heterocyclic compounds has been pivotal in the design of novel bioactive molecules. The 1H-1,2,4-triazole ring is particularly noteworthy for its versatility in medicinal chemistry. This scaffold is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The triazole ring's stability and reactivity make it an ideal candidate for further derivatization, enabling the development of structurally diverse analogs with tailored pharmacological properties.
The amide group in 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide introduces additional functionality that can influence both the solubility and bioavailability of the compound. Amides are commonly found in biologically active molecules due to their role as hydrogen bond donors and acceptors, which are crucial for protein-ligand interactions. The specific substitution pattern at the pentanamide chain further refines the compound's pharmacokinetic profile, potentially enhancing its interaction with biological targets.
Current research in the field of heterocyclic chemistry has highlighted the importance of 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide as a lead compound for further investigation. Studies have demonstrated its potential in inhibiting certain enzymes associated with inflammatory pathways. The triazole moiety's ability to engage with specific amino acid residues in enzymes has been particularly well-documented, suggesting its utility in developing anti-inflammatory agents. Additionally, preliminary computational studies have indicated that this compound may exhibit favorable binding affinities with target proteins involved in metabolic disorders.
The synthesis of 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cyclocondensation reactions between hydrazine derivatives and nitrile oxides or azides. Subsequent functionalization of the pentanamide backbone is achieved through amide bond formation using appropriate carboxylic acid derivatives or activated intermediates. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to enhance reaction efficiency and selectivity.
From a medicinal chemistry perspective, the structural features of 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide offer several advantages for drug development. The presence of both polar and non-polar regions enhances its solubility profile, which is critical for oral bioavailability. Furthermore, the compound's molecular flexibility allows it to adopt multiple conformations that can optimize binding interactions with biological targets. These properties make it an attractive candidate for further exploration in preclinical studies.
Recent advancements in computational modeling have enabled researchers to predict the binding modes of 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide with various protein targets using molecular dynamics simulations and docking studies. These simulations have provided valuable insights into how the compound interacts with its intended biological targets at an atomic level. Such detailed structural information is essential for designing next-generation analogs with improved pharmacological properties.
The potential therapeutic applications of 5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide are broad and span multiple disease areas. Its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter release or receptor activity. These findings open up new avenues for exploring its use in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
In conclusion,5-(3-amino-1H-1,2,4-triazol-1-y}pentanamide (CAS No. 1882396--12--4) stands out as a significant molecule in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a triazole ring and an amide group provides a versatile platform for designing novel bioactive compounds. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through structural modifications.
1882396-12-4 (5-(3-amino-1H-1,2,4-triazol-1-yl)pentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)